Cas no 1807297-40-0 (3-Cyano-4-ethyl-2-formylbenzoic acid)

• Product Name: 3-Cyano-4-ethyl-2-formylbenzoic acid
• CAS No: 1807297-40-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5011035
• Update Time: 2025-05-24

3-Cyano-4-ethyl-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-2-formylbenzoic acid

• Inchi： 1S/C11H9NO3/c1-2-7-3-4-8(11(14)15)10(6-13)9(7)5-12/h3-4,6H,2H2,1H3,(H,14,15)
• InChI Key： IKNKFUCUMPNSEQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C#N)C=1C=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-4-ethyl-2-formylbenzoic acid

3-Cyano-4-ethyl-2-formylbenzoic acid (CAS No. 1807297-40-0)

3-Cyano-4-ethyl-2-formylbenzoic acid, also known by its CAS number 1807297-40-0, is a versatile organic compound with a unique combination of functional groups. This compound belongs to the class of benzoic acids, which are widely studied in organic chemistry due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzene ring substituted with a cyano group at the 3-position, an ethyl group at the 4-position, and a formyl group at the 2-position. These substituents not only influence the compound's chemical reactivity but also contribute to its potential in various synthetic pathways.

The synthesis of 3-Cyano-4-ethyl-2-formylbenzoic acid typically involves multi-step organic reactions, often starting from simpler aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are crucial for constructing the substituted benzene ring.

In terms of applications, 3-Cyano-4-ethyl-2-formylbenzoic acid has shown promise in drug discovery programs targeting various diseases. The cyano group is known for its ability to enhance drug absorption and bioavailability, while the formyl group can act as a reactive site for further functionalization. A study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways.

The compound's unique structure also makes it an attractive candidate for material science applications. The formyl group can participate in cross-linking reactions, making it useful in the development of high-performance polymers. Additionally, the ethyl group provides hydrophobicity, which can be advantageous in creating materials with tailored mechanical and thermal properties.

Recent research has focused on optimizing the synthesis of 3-Cyano-4-ethyl-2-formylbenzoic acid to improve yield and purity. Green chemistry approaches, such as using microwave-assisted synthesis or solvent-free conditions, have been explored to minimize waste and energy consumption. These advancements not only enhance the compound's accessibility but also align with sustainable development goals.

In conclusion, 3-Cyano-4-ethyl-2-formylbenzoic acid (CAS No. 1807297-40-0) is a multifaceted compound with significant potential across various fields. Its functional groups provide a foundation for innovative applications in drug development and materials science, while ongoing research continues to refine its synthesis and expand its utility.